![molecular formula C16H16N2O3S B5649295 (3aS*,10aS*)-2-(1,3-thiazol-2-yl)-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid](/img/structure/B5649295.png)
(3aS*,10aS*)-2-(1,3-thiazol-2-yl)-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Although direct synthesis information specific to this compound was not found, related research involves the synthesis of complex heterocyclic compounds incorporating thiazole and benzoxepine moieties. For instance, pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives have been synthesized, showing the versatility of carboxylic acid derivatives in constructing heterocyclic compounds with potential antibacterial activity (Asahina et al., 2008). Such syntheses often involve multi-step reactions, including cyclization, substitution, and condensation steps, tailored to introduce specific functional groups and achieve complex ring systems.
Molecular Structure Analysis
The molecular structure of this compound, featuring both benzoxepine and thiazole rings, suggests a rigid framework that could influence its binding to biological targets. Compounds with similar structures, such as 1,4-benzoxazepines and 1,4-benzothiazepines, have been synthesized, indicating the structural feasibility of integrating these moieties into a single molecule (Katritzky et al., 2001). The presence of a thiazole ring often contributes to biological activity, while the benzoxepine portion could affect the molecule's conformation and, consequently, its interaction with enzymes or receptors.
Chemical Reactions and Properties
The chemical reactivity of this compound is likely influenced by the thiazole and carboxylic acid groups. Thiazoles are known for participating in various chemical reactions, including nucleophilic substitutions and electrophilic additions, due to the electron-rich nature of the sulfur and nitrogen atoms. The carboxylic acid moiety offers further functionalization possibilities through condensation reactions or transformations into esters, amides, and other derivatives, potentially modifying the compound's physical and chemical properties for specific applications.
Physical Properties Analysis
While specific data on this compound is not readily available, related compounds exhibit interesting physical properties such as solubility, melting points, and crystal structures. For example, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives showcases the diversity in physical properties based on slight structural modifications, affecting solubility and potentially the compound's pharmacokinetic profile (Mohamed, 2021).
properties
IUPAC Name |
(3aS,10aS)-2-(1,3-thiazol-2-yl)-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c19-14(20)16-7-11-3-1-2-4-13(11)21-9-12(16)8-18(10-16)15-17-5-6-22-15/h1-6,12H,7-10H2,(H,19,20)/t12-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXYTHXPRGWBAK-BLLLJJGKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COC3=CC=CC=C3CC2(CN1C4=NC=CS4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2COC3=CC=CC=C3C[C@]2(CN1C4=NC=CS4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.